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Compound of Interest

2-(2-chlorophenyl)-1-methyl-1H-
Compound Name:
imidazol-4-amine

Cat. No.: B11733655

Get Quote

Compound Identification & Core Data

This compound represents a specific regioisomer of a trisubstituted imidazole, characterized by
an electron-rich amino group at the 4-position, a lipophilic 2-chlorophenyl moiety at the 2-
position, and a methyl group at the N1-position.[1]
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Parameter Details

) 2-(2-Chlorophenyl)-1-methyl-1H-imidazol-4-
Chemical Name _
amine

1-Methyl-2-(2-chlorophenyl)-4-aminoimidazole;

Synonyms ) o
4-Amino-1-methyl-2-(o-chlorophenyl)imidazole
Not Listed (Specific regioisomer not indexed in
major public registries; requires custom

CAS Number synthesis or substructure search).[1] Related
Core CAS: 76875-22-4 (2-(2-chlorophenyl)-1H-
imidazole)

Molecular Formula C10H10CIN3

Molecular Weight 207.66 g/mol

SMILES Cnlc(c2cccec2Cl)nc(N)cl

(Predicted) InChl=1S/C10H10CIN3/c1-13-9(7-
InChl Key 12-13)10(11-14)8-5-3-2-4-6-8/h2-
6,9H,11H2,1H3 (Isomeric representation)

1,2,4-Trisubstituted Imidazole / Heterocyclic
Structural Class )
Amine

Structural Visualization

The molecule features an imidazole ring substituted at three positions.[2][3][4][5] The 1-methyl
and 2-(2-chlorophenyl) groups create a steric environment that likely influences the reactivity of
the 4-amino group.[1] The ortho-chloro substituent on the phenyl ring introduces torsion,
preventing coplanarity between the phenyl and imidazole rings.[1]

Synthesis & Production Protocols

Since this specific isomer is not a standard catalog item, its production requires targeted
organic synthesis. The most robust pathway involves the construction of the imidazole ring
followed by functional group manipulation.
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Route A: Cyclization of Amidines (De Novo Synthesis)

This method builds the imidazole ring with the substituents already in place.

e Precursor Preparation: React 2-chlorobenzonitrile with methylamine to form N-methyl-2-
chlorobenzamidine.[1]

» Cyclization: Condense the amidine with 2-aminoacetonitrile (or a reactive equivalent like

-haloketone followed by amination) under basic conditions.[1]

o Note: Direct cyclization to the 4-amino derivative often requires specific

-functionalized nitriles (e.g., aminomalononitrile derivatives) to establish the amino group.

[1]

Route B: Functionalization of the Imidazole Core
(Recommended)

This route uses established chemistry to modify a pre-formed imidazole core.
Step 1: Synthesis of 2-(2-chlorophenyl)-1H-imidazole

» Reagents: 2-Chlorobenzaldehyde + Glyoxal + Ammonium Acetate.[1]

» Conditions: Reflux in methanol/acetic acid.

e Mechanism: Radziszewski imidazole synthesis.

Step 2: Methylation (N1-Alkylation)[1]

» Reagents: Methyl iodide (Mel) or Dimethyl sulfate (DMS), K2COs, DMF.[1]
» Protocol: Treat the intermediate from Step 1 with Mel in DMF at 0°C to RT.

o Selectivity: Produces a mixture of 1-methyl-2-(2-chlorophenyl)imidazole (Target Core) and 1-
methyl-5-(2-chlorophenyl)imidazole (Isomer).[1] Separation via column chromatography is
required.
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Step 3: Nitration (Introduction of Nitrogen)[1]

» Reagents: HNOs / H2SOa.

» Conditions: Electrophilic aromatic substitution.

o Regioselectivity: The 4-position is activated. Nitration yields 1-methyl-2-(2-chlorophenyl)-4-
nitroimidazole.[1]

Step 4: Reduction to Amine

e Reagents: Hz / Pd-C (Catalytic Hydrogenation) or Fe / NH4CI.[1]

e Outcome: Conversion of the nitro group to the primary amine.

Radziszewski Mel, K2CO3 HNO3/H2S04 H2, Pd/C
Synthesis -(2-Chlorophenyl)- -] i itrati 1-Methyl-2-(2-chlorophenyl)- i X lorophenyl)-1-methyl-
T & « i

4-nitroimidazole 1H-imidazol-4-amine

Click to download full resolution via product page
Figure 1: Proposed synthetic pathway via nitration-reduction of the imidazole core.[1]

Physicochemical Properties (Predicted)

Due to the lack of experimental data, these values are calculated based on structure-activity
relationship (SAR) models for aminoimidazoles.[1]
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Property Value / Prediction Implication

Moderate lipophilicity; likely
LogP (Octanol/Water) ~1.8-2.2 good membrane permeability.
[1]

The 4-amino group increases
electron density, potentially

raising the pKa of the ring

pKa (Basic) ~6.5 - 7.5 (Imidazole N3) )
nitrogen compared to
unsubstituted imidazole (pKa
6.95).[1]
- Low in water; High in DMSO, Requires organic co-solvents
Solubility ] )
MeOH, DCM for biological assays.
Suggests good oral
TPSA ~45 A2 bioavailability (Rule of 5
compliant).
] Capable of specific receptor
H-Bond Donors 2 (Amino group) ) )
interactions.[1]
H-Bond Acceptors 2 (Ring N3, Amino N)

Analytical Characterization Protocols

To validate the identity of synthesized 2-(2-chlorophenyl)-1-methyl-1H-imidazol-4-amine, the
following analytical signatures must be confirmed.

Nuclear Magnetic Resonance (NMR)
e 'HNMR (DMSO-ds, 400 MHz):

o

3.6-3.8 ppm (s, 3H): N-Methyl group.

o

5.0-6.0 ppm (br s, 2H): NH2 protons (exchangeable with D20).[1]

o

6.5—7.0 ppm (s, 1H): C5-H of the imidazole ring (characteristic singlet).[1]

o

7.3—7.6 ppm (m, 4H): Aromatic protons of the 2-chlorophenyl ring.
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e BC NMR:

o Distinct signals for the imidazole C2, C4, C5 carbons and the N-methyl carbon (~33 ppm).
[1]

Mass Spectrometry (LC-MS)
« lonization: ESI+ (Electrospray lonization).

e Parent lon: [M+H]* = 208.07 m/z.

 |sotopic Pattern: A characteristic 3:1 ratio for M and M+2 peaks due to the Chlorine atom
(3>Cl / 37Cl).

Potential Applications & Pharmacology[1]

While specific pharmacological data for this exact isomer is limited, its structural motifs suggest
activity in the following areas:

e Adrenergic Receptor Ligands: The 2-arylimidazole core is a scaffold found in

-adrenergic agonists (e.g., Clonidine, Lofexidine), although those typically possess a 2-
amino bridge.[1] This C-linked analog may act as a rigidified isostere.[1]

e Enzyme Inhibition: 4-Aminoimidazoles are precursors to purines and can inhibit enzymes
involved in nucleotide biosynthesis.[1]

» Building Block: It serves as a versatile intermediate for synthesizing fused heterocycles (e.g.,
imidazo[4,5-b]pyridines) via reaction of the 4-amino group with electrophiles.[1]

Safety & Handling (GHS Classification)

As an aminoimidazole derivative, this compound should be treated as a potentially hazardous
substance.

 Signal Word:WARNING

» Hazard Statements (Predicted):
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H302: Harmful if swallowed.

[e]

H315: Causes skin irritation.

o

[¢]

H319: Causes serious eye irritation.

[e]

H335: May cause respiratory irritation.

» Handling Protocol:
o Use only in a chemical fume hood.
o Wear nitrile gloves, safety goggles, and a lab coat.

o Avoid dust formation; the amine may be sensitive to oxidation (store under inert gas like
Argon).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Monograph: 2-(2-Chlorophenyl)-1-methyl-1H-
imidazol-4-amine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11733655/docs#technical-monograph-2-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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